Cas no 72252-48-3 (Benzoic acid,3-[2-chloro-4-(trifluoromethyl)phenoxy]-, potassium salt (1:1))

• Product Name: Benzoic acid,3-[2-chloro-4-(trifluoromethyl)phenoxy]-, potassium salt (1:1)
• CAS No: 72252-48-3
• MF: C₁₄H₇ClF₃KO₃
• MW: 354.750094652176
• CID: 566135
• PubChem ID: 23673685
• Update Time: 2025-04-19

Benzoic acid,3-[2-chloro-4-(trifluoromethyl)phenoxy]-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[2-chloro-4-(trifluoromethyl)phenoxy]-, potassium salt (1:1)
• Benzoic acid, 3-[2-chloro-4-(trifluoromethyl)phenoxy]-, potassium salt
• 3-(2-CHLORO-4-TRIFLUOROMETHYL)PHENOXY)BENZOICACID,POTASS.
• potassium,3-[2-chloro-4-(trifluoromethyl)phenoxy]benzoate
• 9R53X6515M
• Q27272936
• Benzoic acid, 3-(2-chloro-4-(trifluoromethyl)phenoxy)-, potassium salt (1:1)
• 72252-48-3
• Potassium 3-(2-chloro-4-(trifluoromethyl)phenoxy)benzoate
• DTXSID3029025
• UNII-9R53X6515M
• potassium 3-[2-chloro-4-(trifluoromethyl)phenoxy]benzoate
• J447.121K
• Benzoic acid, 3-(2-chloro-4-(trifluoromethyl)phenoxy)-, potassium salt
• 3-(2-CHLORO-4-(TRIFLUOROMETHYL)PHENOXY)BENZOIC ACID POTASSIUM SALT

• Inchi： 1S/C14H8ClF3O3.K/c15-11-7-9(14(16,17)18)4-5-12(11)21-10-3-1-2-8(6-10)13(19)20;/h1-7H,(H,19,20);/q;+1/p-1
• InChI Key： VAZYMILEEQHBII-UHFFFAOYSA-M
• SMILES： [K+].ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC=C(C(=O)[O-])C=1

Computed Properties

• Exact Mass: 353.96731
• Monoisotopic Mass: 353.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: 374°C at 760 mmHg
• Flash Point: 180°C
• PSA: 49.36